Cas no 22676-00-2 (1,3-Propanediol,1-(3,4-dimethoxyphenyl)-2-(4-methoxyphenoxy)-)

• Product Name: 1,3-Propanediol,1-(3,4-dimethoxyphenyl)-2-(4-methoxyphenoxy)-
• CAS No: 22676-00-2
• MF: C₁₈H₂₂O₆
• MW: 334.363686084747
• CID: 280146
• Update Time: 2024-01-27

1,3-Propanediol,1-(3,4-dimethoxyphenyl)-2-(4-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,1-(3,4-dimethoxyphenyl)-2-(4-methoxyphenoxy)-
• 1,3-Propanediol, 1-(3,4-dimethoxyphenyl)-2-(4-methoxyphenoxy)-

• Inchi： 1S/C18H22O6/c1-21-13-5-7-14(8-6-13)24-17(11-19)18(20)12-4-9-15(22-2)16(10-12)23-3/h4-10,17-20H,11H2,1-3H3
• InChI Key： VBMZTOFKHVYTIS-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(OC)=C1)(O)C(OC1=CC=C(OC)C=C1)CO

Computed Properties

• Exact Mass: 334.14166
• Monoisotopic Mass: 334.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4A^2

Experimental Properties

• Density: 1.214
• Boiling Point: 530.7°Cat760mmHg
• Flash Point: 274.8°C
• Refractive Index: 1.565
• PSA: 77.38
• pka: 13.03±0.20(Predicted)